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Compound of Interest

Compound Name: Butyl acid phosphate

Cat. No.: B225604 Get Quote

Introduction

Butyl acid phosphate (BAP) is a versatile organophosphate compound widely utilized across

various industrial and research sectors. It typically exists as a mixture of mono-butyl phosphate

(MBP) and di-butyl phosphate (DBP), which dictates its overall properties.[1][2] This technical

guide provides an in-depth overview of the core physicochemical properties of butyl acid
phosphate, tailored for researchers, scientists, and professionals in drug development. The

document summarizes quantitative data, details relevant experimental protocols, and visualizes

key processes to facilitate a comprehensive understanding of this compound.

Core Physicochemical Properties
The fundamental characteristics of butyl acid phosphate are determined by its molecular

structure and the relative proportions of its mono- and di-ester forms. The general CAS number

for the mixture is 12788-93-1.[3][4]

Table 1: Chemical Identity and Structural Properties
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Property
Mono-butyl
Phosphate (MBP)

Di-butyl Phosphate
(DBP)

Typical Mixture

CAS Number 1623-15-0[5][6] 107-66-4[5][7][8] 12788-93-1[3][4]

Molecular Formula C4H11O4P[6][9] C8H19O4P[7][8][9]
C4H10O.xH3O4P[3]

[4]

Molecular Weight 154.10 g/mol [6] 210.21 g/mol [7][8]
~172.12 g/mol [3][4]

[10]

Appearance Liquid[6]
Pale-amber to brown,

odorless liquid[7][8]

Clear, colorless to

white liquid or

powder[1][3][10][11]

Table 2: Key Physicochemical Data
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Property Value Notes and Conditions

Melting Point -13 °C (DBP)[7][12]

The mixture may present as a

powder with a melting point of

152-156°C.[3]

Boiling Point
160-162 °C @ 15 Torr

(Mixture)[3]

DBP decomposes at its boiling

point under atmospheric

pressure.[7][8]

Density / Specific Gravity
1.120 - 1.125 g/cm³ @ 25°C

(Mixture)[1]

For DBP, the density is

approximately 1.06 g/mL at

20°C.[7][8][12]

Solubility
Water: Practically insoluble to

moderately soluble.[3][9][10]

DBP has a reported solubility

of 18 g/L at 20°C.[7][8] The

mixture is soluble in methanol

and N,N-Dimethylformamide.

[3]

pKa ~0.88 - 1.53 (DBP)[7][8]

This value indicates that

dibutyl phosphate is a

moderately strong acid.

LogP (Octanol/Water) -0.9 to 0.9
Varies with the ester form;

DBP has a log Pow of -0.9.[5]

Flash Point
~110 °C (230 °F) (Mixture)[1]

[11]

DBP has a higher flash point of

188°C.[7][12]

Vapor Pressure
8.52 mmHg @ 25°C (Mixture)

[4]

Stability and Reactivity
Butyl acid phosphate is stable under normal storage conditions.[5] However, its reactivity

profile is crucial for safe handling and application.

Incompatibilities: It is incompatible with strong bases and strong oxidizing agents.[5][7]

Contact with alkaline materials can cause vigorous exothermic reactions.[7]
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Corrosivity: As an acidic compound, it is corrosive to metals and tissues.[9][10] Reactions

with metals can liberate flammable hydrogen gas.[7]

Hydrolysis: The ester linkages are susceptible to hydrolysis, a reaction catalyzed by both

acids and bases. This process cleaves the butyl groups, sequentially forming dibutyl

phosphate (from tributyl phosphate), monobutyl phosphate, and ultimately phosphoric acid.

[13] This degradation is accelerated at higher temperatures.

Hydrolysis Steps

Catalysts
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Δ
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Caption: Hydrolysis pathway of phosphate esters.

Experimental Protocols
A general method for preparing alkyl phosphates involves the reaction of an alcohol with

phosphorus oxychloride in the presence of a base like pyridine to neutralize the HCl byproduct.

[14][15]

Methodology:
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Preparation: Dry n-butyl alcohol, pyridine, and a solvent like benzene are added to a four-

necked flask equipped with a stirrer, condenser, dropping funnel, and thermometer.

Cooling: The flask is cooled in an ice-salt bath to a temperature of -5°C.

Reactant Addition: Freshly distilled phosphorus oxychloride is added dropwise while

maintaining the reaction temperature below 10°C with efficient stirring.

Reflux: After the addition is complete, the mixture is slowly heated and refluxed for several

hours to ensure the reaction goes to completion.

Workup: The mixture is cooled, and water is added to dissolve the pyridine hydrochloride

salt. The organic layer is separated.

Purification: The organic layer is washed with water until neutral and then dried over an

anhydrous salt (e.g., sodium sulfate). The solvent is removed via distillation under reduced

pressure.

Final Distillation: The final product, butyl phosphate, is collected by vacuum distillation at the

appropriate temperature and pressure (e.g., 160-162°/15 mm Hg).[14]
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Reactants & Setup

Reaction Steps

Purification

n-Butanol + Pyridine + Benzene
in Reaction Flask

1. Cool to -5°C

Phosphorus Oxychloride
(in dropping funnel)

2. Add POCl3 dropwise
(T < 10°C)

3. Heat to Reflux (2 hrs)

4. Cool & Quench with H2O

5. Separate Organic Layer

6. Wash & Dry

7. Vacuum Distillation

Pure Butyl Phosphate
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Caption: Workflow for the synthesis of butyl phosphate.
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High-Performance Liquid Chromatography (HPLC) is a robust method for the quantitative

analysis of butyl phosphate. A reverse-phase method is commonly employed.

Methodology:

Standard Preparation: A stock solution of a butyl phosphate standard is prepared by

accurately weighing the standard and dissolving it in the mobile phase or a suitable solvent.

A series of calibration standards are prepared by serial dilution.

Sample Preparation: The sample containing butyl phosphate is dissolved in the mobile

phase, filtered through a 0.45 µm membrane filter to remove particulates, and placed in an

HPLC vial.

Chromatographic Conditions:

Column: A reverse-phase C18 column (e.g., 250 x 4.6 mm, 5 µm) is typically used.[16]

Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., phosphate

buffer) and an organic solvent like acetonitrile is common.[16][17]

Flow Rate: A typical flow rate is between 0.5 - 1.0 mL/min.[16][18]

Detection: As butyl phosphate lacks a strong chromophore, a Refractive Index (RI)

detector is effective for its direct determination in aqueous solutions.[19][20] Alternatively,

UV detection at a low wavelength (~205-210 nm) can be used.[16][18]

Column Temperature: Maintained at a constant temperature (e.g., 20-40°C) to ensure

reproducible retention times.[16][18]

Analysis: The standards and samples are injected into the HPLC system. The peak area of

butyl phosphate is measured and used to construct a calibration curve, from which the

concentration in the unknown samples is determined.
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Sample & Standard Preparation
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Caption: General workflow for HPLC analysis.
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Acid-Base Properties and Dissociation
The acidic nature of butyl acid phosphate is one of its most important chemical

characteristics. The pKa value of the phosphate group determines its protonation state at a

given pH. For dibutyl phosphate, with a pKa around 1.5, it will be predominantly deprotonated

in most biological and neutral aqueous systems.[7][8] Monobutyl phosphate has two acidic

protons with different pKa values. Understanding this relationship is critical for applications in

buffers, formulation, and biological systems.

Protonation State of Monobutyl Phosphate vs. pH

pH Conditions

RO-P(O)(OH)2
(Fully Protonated)

[RO-P(O)(OH)O]-
(Singly Deprotonated)

+ OH- / - H2O

[RO-P(O)O2]2-
(Doubly Deprotonated)

+ OH- / - H2O

pH < pKa1

pKa1 < pH < pKa2

pH > pKa2
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Caption: Deprotonation states of monobutyl phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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